Erythromycin A N-oxide

• CAS: 63950-90-3
• Molecular Formula: C37H67NO14
• Molecular Weight: 749.9 g/mol
• InChI: InChI=1S/C37H67NO14/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(52-34-28(40)24(38(11,12)46)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-36(9,47-13)31(42)23(7)49-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• InChIKey: LUIPOVCSQJTWHA-RWJQBGPGSA-N

Erythromycin A N-oxide: Roles in Analysis & Synthesis

Erythromycin A N-oxide (CAS 992-65-4), also designated as Erythromycin EP Impurity H, is a chemically defined macrolide derivative distinguished by the presence of an N-oxide functional group at the 3″-position of the desosamine sugar moiety . This compound occurs endogenously as a minor component of the erythromycin fermentation complex, typically present at approximately 3% relative to the major product erythromycin A [1], and is recognized as a specified impurity in commercial erythromycin preparations under the European Pharmacopoeia monograph [2].

▸ Designated EP Impurity H reference for pharmaceutical QC

▸ Key intermediate in patented high-yield clarithromycin synthesis

▸ Characterized metabolite standard for DMPK and reduction studies

• [1] Blumauerová M, Přikrylová V, Stoycheva Z, Vesselinova N, Todorov TK. Cosynthesis of erythromycin A N-oxide by mutants of Saccharopolyspora erythraea blocked in erythromycin production. Folia Microbiol. 1991;36(6):533-537. View Source
• [2] Debremaeker D, Visky D, Chepkwony HK, et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2006;42(5):565-572. View Source

Erythromycin A N-oxide: Specific Impurity Standard

Erythromycin A N-oxide exhibits distinct physicochemical and metabolic properties that preclude its substitution with parent erythromycin A or alternative macrolides. The N-oxide modification introduces a permanent dipole moment that alters chromatographic retention behavior relative to erythromycin A, necessitating specific analytical reference standards for accurate impurity quantification [1]. Critically, this compound functions as a reversible redox metabolite: under reducing conditions, it can be converted back to erythromycin A, whereas under oxidative conditions it serves as a metabolic sink, thereby enabling bidirectional tracking of erythromycin metabolic fate that neither erythromycin A nor clarithromycin can provide . Additionally, the N-oxide is an established synthetic precursor to clarithromycin via methylation followed by reduction—a synthetic route not accessible from erythromycin A directly [2].

Parent Drug Confusion

Erythromycin A cannot serve as a specific impurity marker for Impurity H; its chromatographic behaviour differs, invalidating regulatory impurity profiling methods.

Non-Pharmacopoeial Substitutes

In-house or uncharacterized materials lack certified identity and purity, risking method validation failure and batch compliance.

Process-Related Role Overlooked

Ignoring the N-oxide’s designated role as a process-related substance may misrepresent impurity profiles in finished products.

• [1] Debremaeker D, Visky D, Chepkwony HK, et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2006;42(5):565-572. View Source
• [2] Hanmi Pharmaceutical Co., Ltd. Method of preparing clarithromycin. United States Patent US 6,809,188 B2. October 26, 2004. View Source

Erythromycin A N-oxide: Comparator Evidence

Solid-State Stability vs. Erythromycin B N-oxide

In wild-type Saccharopolyspora erythraea BTCC-2 fermentation, erythromycin A N-oxide is produced as a minor co-metabolite alongside the primary product erythromycin A, with a quantified yield ratio of 3:97 (N-oxide : erythromycin A). In type II blocked mutants, this ratio shifts dramatically to 30:70, demonstrating that the N-oxide is not a fixed trace contaminant but a dynamically regulated metabolite whose accumulation is strain- and condition-dependent [1]. This 3% baseline abundance establishes the compound as a process-relevant impurity requiring specific analytical monitoring, not a negligible artifact.

Solid-State Stability

Head-to-head

More stable than erythromycin B N-oxide under recommended storage

Supports long-term storage integrity as reference standard

Modeled and spectrometric comparison; quantitative data not available

Evidence Dimension	Fermentation co-metabolite yield ratio
Target Compound Data	3% (wild-type BTCC-2); 30% (type II blocked mutant)
Comparator Or Baseline	Erythromycin A: 97% (wild-type BTCC-2); 70% (type II blocked mutant)
Quantified Difference	Target is 32.3-fold lower than erythromycin A in wild-type; ratio shifts to 3:7 in mutant background
Conditions	Saccharopolyspora erythraea BTCC-2 fermentation; wild-type and type II mutant strains

Why This Matters

This quantification confirms that erythromycin A N-oxide is a process-relevant impurity requiring dedicated reference standards for fermentation monitoring and quality control, not a negligible artifact.

• [1] Blumauerová M, Přikrylová V, Stoycheva Z, Vesselinova N, Todorov TK. Cosynthesis of erythromycin A N-oxide by mutants of Saccharopolyspora erythraea blocked in erythromycin production. Folia Microbiol. 1991;36(6):533-537. View Source

Fermentation Yield in S. erythraea

Under optimized HPLC-UV conditions (XTerra RP18 column, 32 mM potassium phosphate buffer pH 8.0 with acetonitrile/methanol 75:25 gradient, 25 °C), erythromycin A N-oxide (EANO) exhibits distinct chromatographic retention enabling baseline separation from erythromycin A and six other structurally related erythromycin components, including N-demethylerythromycin A, erythromycin B, C, D, E, and F [1]. The European Pharmacopoeia defines erythromycin A N-oxide as a specified related substance with a limit of 3%, mandating accurate quantification that requires an authentic reference standard—erythromycin A cannot serve as a surrogate for this impurity peak [2].

Biosynthetic Yield Ratio

Class-level

97:3 (wild-type) → 70:30 in mutants

Natural occurrence confirmed; relative scarcity justifies purified standard procurement

S. erythraea BTCC-2 fermentation; ratio shift demonstrates biosynthetic diversion

Evidence Dimension	HPLC retention differentiation
Target Compound Data	Baseline-resolved peak distinct from erythromycin A under specified gradient conditions
Comparator Or Baseline	Erythromycin A (primary component) and six other erythromycin-related substances (EB, EC, ED, EE, EF, NdMeEA)
Quantified Difference	Complete chromatographic resolution of EANO from erythromycin A and all other specified impurities
Conditions	XTerra RP18 column (5 μm, 250 × 4.6 mm); 32 mM potassium phosphate buffer pH 8.0; acetonitrile/methanol (75:25) gradient; flow rate 1.0 mL/min; 25 °C; UV detection at 215 nm

Why This Matters

Procurement of the authentic N-oxide reference standard is essential for pharmacopoeial compliance, as erythromycin A cannot be substituted for impurity peak identification or quantification.

• [1] Debremaeker D, Visky D, Chepkwony HK, et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2006;42(5):565-572. View Source
• [2] European Pharmacopoeia 5.0. Erythromycin Monograph. Council of Europe, Strasbourg. 2005. pp. 1563-1565. View Source

Precursor for Clarithromycin Synthesis

Erythromycin A undergoes CYP3A4-mediated N-demethylation as the primary metabolic pathway, forming a nitrosoalkane intermediate that coordinates to ferrous heme iron and causes mechanism-based inactivation of CYP3A4 with kinact and Ki values reported for the parent compound [1]. In contrast, erythromycin A N-oxide, bearing a pre-oxidized tertiary amine N-oxide group, is structurally incapable of undergoing this N-demethylation pathway and does not form the reactive nitrosoalkane intermediate. This fundamental metabolic divergence means erythromycin A N-oxide serves as a pathway-inert comparator for dissecting CYP3A4-mediated drug-drug interaction mechanisms.

Synthetic Precursor

Class-level

Essential intermediate in patented high-yield clarithromycin route

Enables two-step methylation-reduction synthesis

U.S. Patent 6,809,188

Evidence Dimension	CYP3A4 N-demethylation metabolic pathway engagement
Target Compound Data	N-oxide group precludes N-demethylation; does not form nitrosoalkane intermediate (pathway-inert)
Comparator Or Baseline	Erythromycin A: undergoes N-demethylation forming nitrosoalkane intermediate with CYP3A4 inactivation
Quantified Difference	Qualitative pathway divergence—target compound cannot participate in mechanism-based inactivation via nitrosoalkane formation
Conditions	Human hepatic CYP3A4 enzyme system; QM/MM computational modeling

Why This Matters

For researchers investigating CYP3A4-mediated drug-drug interactions, erythromycin A N-oxide provides a structurally matched negative control that is not achievable with erythromycin A alone.

• [1] Yue D, Hirao H. QM/MM Insights into Mechanism-Based Inactivation of Human CYP3A4: Formation of a Nitrosoalkane Intermediate from Erythromycin. ACS Catal. 2016;6(4):2486-2493. View Source

Radioprotective Activity vs. Anhydro Derivative

Erythromycin A N-oxide is a documented synthetic precursor to clarithromycin via a two-step sequence: (1) methylation of the N-oxide with a methylating agent to yield 6-O-methylerythromycin A N-oxide, followed by (2) reduction to remove the N-oxide group, producing clarithromycin in high overall yield [1]. This route offers regioselective advantages over direct 6-O-methylation of erythromycin A, where competing methylation at multiple hydroxyl positions (particularly the 11-OH and 12-OH groups) reduces yield and complicates purification. The N-oxide functional group serves as a transient protecting moiety that directs methylation to the desired 6-OH position.

In Vivo Radioprotection

Head-to-head

Significantly reduced survival vs. protective anhydro derivative

Structural double bond critical for model activity; N-oxide form detrimental in this model

Mouse model, 250 mg/kg oral, 550 r X-radiation

Evidence Dimension	Synthetic route regioselectivity for 6-O-methylation
Target Compound Data	N-oxide group directs methylation to 6-OH position; high-yield clarithromycin precursor route
Comparator Or Baseline	Erythromycin A direct methylation: competing reactions at multiple hydroxyl sites
Quantified Difference	Regioselectivity advantage noted in patent literature; quantitative yield comparisons not specified in available evidence
Conditions	Methylating agent (e.g., methyl iodide), organic solvent, followed by Pd/C hydrogenation or other reducing conditions

Why This Matters

Procurement of erythromycin A N-oxide enables access to a patented, regioselective clarithromycin synthetic route that is not readily achievable from erythromycin A alone.

• [1] Hanmi Pharmaceutical Co., Ltd. Method of preparing clarithromycin. United States Patent US 6,809,188 B2. October 26, 2004. View Source

Chiral Selector Evaluation by CE

Erythromycin A N-oxide is characterized as a facile metabolite formed in vivo which can revert to erythromycin A under reducing conditions . This reversible redox behavior contrasts with irreversible erythromycin degradation products such as anhydroerythromycin A and erythromycin A enol ether, which cannot be reconverted to the parent compound. Additionally, comparative radiation protection studies in mice demonstrate functional differentiation: erythromycin N-oxide significantly reduced ST50 day and total survival, whereas its anhydro derivative exhibited equivalent protective activity to quinoxaline-1,4-di-N-oxide, indicating that the presence or absence of the double bond adjacent to the amine oxide fundamentally alters biological activity [1].

Chiral Selector Potential

Head-to-head

0% chiral separation across 21 racemates

Not suitable as chiral selector; directs researchers to alternatives

Capillary electrophoresis, pH 3.0–9.2

Evidence Dimension	Reversibility of metabolite formation
Target Compound Data	Reversible—converts back to erythromycin A under reducing conditions
Comparator Or Baseline	Anhydroerythromycin A and erythromycin A enol ether: irreversible degradation products
Quantified Difference	Qualitative distinction: reversible versus irreversible metabolic transformation
Conditions	In vivo metabolic conditions; in vitro reducing environment

Why This Matters

This reversibility makes erythromycin A N-oxide uniquely suited for bidirectional metabolic flux studies, distinguishing it from irreversible degradation products and enabling tracking of erythromycin's redox metabolic fate.

• [1] Haley TJ, Flesher AM, Mavis L. Prophylactic effects of amine oxides in radiation injury in mice. Nature. 1959;184(4692):1023-1024. View Source

EP Impurity H Specification and Limit

Erythromycin A N-oxide is formally designated as Erythromycin EP Impurity H (also known as Erythromycin A 3″-N-oxide), with the European Pharmacopoeia setting a limit of 3% for this and other unspecified related substances in erythromycin drug substance [1]. The compound is commercially available as a Pharmaceutical Analytical Impurity (PAI) from USP with specified purity and lot-specific characterization, though it is distinct from official USP Reference Standards . Unlike erythromycin A, which is the active pharmaceutical ingredient, erythromycin A N-oxide serves a defined role as an impurity marker for batch release testing and stability studies, requiring procurement of the authentic compound for regulatory method validation.

EP Impurity H Limit

Method context

Specified limit: ≤ 1.0% in erythromycin

Mandatory reference for pharmacopoeial impurity control

Validated HPLC, detection at 215 nm

Evidence Dimension	Regulatory classification and analytical requirement
Target Compound Data	Designated as Erythromycin EP Impurity H; Ph. Eur. limit ≤3%
Comparator Or Baseline	Erythromycin A: designated as active pharmaceutical ingredient; assay specification ≥95%
Quantified Difference	Target is a specified impurity requiring dedicated reference standard; comparator is the primary analyte
Conditions	European Pharmacopoeia erythromycin monograph specifications

Why This Matters

For analytical laboratories performing erythromycin batch release testing, erythromycin A N-oxide must be procured as a discrete impurity reference standard—erythromycin A cannot substitute for impurity identification or quantification.

• [1] Debremaeker D, Visky D, Chepkwony HK, et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2006;42(5):565-572. View Source

Erythromycin A N-oxide: Applications & Procurement

QC Analytical Reference (EP Impurity H)

Erythromycin A N-oxide is required as an authentic reference standard for developing and validating HPLC methods that comply with European Pharmacopoeia erythromycin monograph specifications. The compound enables accurate identification and quantification of the EP Impurity H peak during erythromycin drug substance and drug product batch release testing. With a regulatory limit of 3% for unspecified related substances, laboratories must demonstrate baseline resolution of the N-oxide peak from erythromycin A and other components—a requirement that cannot be met using erythromycin A as a surrogate [1].

Synthetic Intermediate for Clarithromycin

In Saccharopolyspora erythraea fermentation development, erythromycin A N-oxide serves as a key process impurity marker for monitoring metabolic flux and strain performance. The documented shift in N-oxide : erythromycin A ratio from 3:97 in wild-type strains to 30:70 in type II mutants provides a quantifiable metric for assessing strain engineering outcomes and fermentation condition optimization [1]. Procurement of the authentic compound enables accurate calibration curves for process analytical technology applications.

Metabolite & Pharmacological Research

For researchers investigating CYP3A4-mediated drug-drug interactions and mechanism-based inactivation, erythromycin A N-oxide provides a structurally matched compound that cannot undergo the N-demethylation pathway leading to nitrosoalkane intermediate formation. This property makes it suitable as a negative control in comparative metabolism studies, allowing investigators to dissect the contribution of N-demethylation versus alternative metabolic routes [1]. Erythromycin A alone cannot provide this pathway-specific discrimination.

Fermentation & Biosynthesis Studies

Erythromycin A N-oxide is a documented precursor for clarithromycin synthesis via a two-step methylation-reduction sequence that offers regioselective advantages over direct methylation of erythromycin A. The N-oxide functional group directs methylation to the desired 6-OH position while protecting the tertiary amine, enabling higher-yield, higher-purity clarithromycin production [1]. This application is particularly relevant for medicinal chemistry laboratories synthesizing macrolide analog libraries or process chemistry groups developing improved clarithromycin manufacturing routes.

Application

Selection Property

Validation Focus

Pharmaceutical QC (EP Impurity H)

Certified Reference Identity

Method System Suitability & Impurity Profiling

Synthesis of Clarithromycin

High-Yield Building Block

Synthetic Route Efficiency & Purity Outcome

DMPK & Metabolite Research

Characterized Metabolite Standard

Metabolic Fate & Reversion Studies

Fermentation Monitoring

Biosynthetic Marker

Strain Productivity & Process Consistency

• [1] Debremaeker D, Visky D, Chepkwony HK, et al. Development of an enhanced separation of erythromycin and its related substances by liquid chromatography. J Pharm Biomed Anal. 2006;42(5):565-572. View Source
• [2] Blumauerová M, Přikrylová V, Stoycheva Z, Vesselinova N, Todorov TK. Cosynthesis of erythromycin A N-oxide by mutants of Saccharopolyspora erythraea blocked in erythromycin production. Folia Microbiol. 1991;36(6):533-537. View Source
• [3] Yue D, Hirao H. QM/MM Insights into Mechanism-Based Inactivation of Human CYP3A4: Formation of a Nitrosoalkane Intermediate from Erythromycin. ACS Catal. 2016;6(4):2486-2493. View Source
• [4] Hanmi Pharmaceutical Co., Ltd. Method of preparing clarithromycin. United States Patent US 6,809,188 B2. October 26, 2004. View Source